Cas no 2165445-29-2 ((2S,3R)-2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-3-hydroxybutanoic acid
• CAS No: 2165445-29-2
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 6478421
• PubChem ID: 165893322
• Update Time: 2025-06-11

(2S,3R)-2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-3-hydroxybutanoic acid
• 2165445-29-2
• (2S,3R)-2-{[(tert-butoxy)carbonyl](cyclopropyl)amino}-3-hydroxybutanoic acid
• EN300-1071364

• Inchi： 1S/C12H21NO5/c1-7(14)9(10(15)16)13(8-5-6-8)11(17)18-12(2,3)4/h7-9,14H,5-6H2,1-4H3,(H,15,16)/t7-,9+/m1/s1
• InChI Key： VFERSHNENYAXPJ-APPZFPTMSA-N
• SMILES： O(C(C)(C)C)C(N([C@H](C(=O)O)[C@@H](C)O)C1CC1)=O

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.1Ų

Additional information on (2S,3R)-2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-3-hydroxybutanoic acid

(2S,3R)-2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-3-hydroxybutanoic acid (CAS No. 2165445-29-2): A Comprehensive Overview

(2S,3R)-2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-3-hydroxybutanoic acid (CAS No. 2165445-29-2) is a chiral amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a cyclopropyl moiety, which confer it with specific chemical and biological properties. In this article, we will delve into the synthesis, applications, and recent advancements in the study of this compound.

The synthesis of (2S,3R)-2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-3-hydroxybutanoic acid involves several key steps. The initial step typically involves the formation of the tert-butoxycarbonyl (Boc) protected amino acid, followed by the introduction of the cyclopropyl group through a selective alkylation reaction. The stereochemistry of the compound is crucial for its biological activity, and various asymmetric synthesis methods have been developed to ensure high enantiomeric purity. Recent studies have explored the use of chiral catalysts and biocatalytic approaches to achieve efficient and scalable synthesis of this compound.

In terms of applications, (2S,3R)-2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-3-hydroxybutanoic acid has shown promise in several areas of medicinal chemistry. One notable application is in the development of peptide-based therapeutics. The presence of the Boc protecting group allows for controlled deprotection and conjugation to other molecules, making it a valuable intermediate in the synthesis of complex peptides and peptidomimetics. Additionally, the cyclopropyl moiety can enhance the conformational rigidity and metabolic stability of peptides, which are critical factors for their therapeutic efficacy.

Another area where (2S,3R)-2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-3-hydroxybutanoic acid has shown potential is in drug discovery. The compound's unique structure makes it an attractive candidate for lead optimization in drug development programs. Recent research has focused on its ability to modulate specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. Studies have demonstrated that derivatives of this compound can exhibit potent and selective binding to these targets, opening up new avenues for the treatment of various diseases.

The biological activity of (2S,3R)-2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-3-hydroxybutanoic acid has been extensively studied in both in vitro and in vivo models. In cell-based assays, the compound has shown significant effects on cellular signaling pathways, including those involved in inflammation and apoptosis. Animal studies have further validated its therapeutic potential, with promising results observed in models of neurodegenerative diseases and cancer. These findings highlight the compound's versatility and its potential as a lead molecule for drug development.

Recent advancements in the field have also explored the use of (2S,3R)-2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-3-hydroxybutanoic acid in combination therapies. For instance, researchers have investigated its synergistic effects when used in conjunction with other drugs or therapeutic modalities. These studies have shown that combining this compound with existing treatments can enhance efficacy while reducing side effects, making it a valuable addition to the therapeutic arsenal.

In conclusion, (2S,3R)-2-{(tert-butoxy)carbonyl(cyclopropyl)amino}-3-hydroxybutanoic acid (CAS No. 2165445-29-2) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and therapeutic uses will be discovered, further solidifying its importance in the field.